Cas no 2183-99-5 (2-Azabicyclo[3.2.0]heptan-3-one)

2-Azabicyclo[3.2.0]heptan-3-one is a bicyclic lactam compound featuring a strained four-membered β-lactam ring fused to a five-membered pyrrolidine ring. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of β-lactam antibiotics and other biologically active molecules. Its rigid bicyclic framework enhances stereochemical control in reactions, while the lactam functionality allows for further derivatization. The compound's unique scaffold is also of interest in medicinal chemistry for probing enzyme inhibition and designing novel pharmacophores. High purity and well-defined stereochemistry ensure consistent performance in research and industrial applications.
2-Azabicyclo[3.2.0]heptan-3-one structure
2183-99-5 structure
Product Name:2-Azabicyclo[3.2.0]heptan-3-one
CAS No:2183-99-5
MF:C6H9NO
MW:111.141761541367
CID:1109141
PubChem ID:14815777
Update Time:2025-05-21

2-Azabicyclo[3.2.0]heptan-3-one Chemical and Physical Properties

Names and Identifiers

    • 2-Azabicyclo[3.2.0]heptan-3-one
    • AKOS006358541
    • 2-azabicyclo[3.2.0]heptane-3-one
    • CS-0131293
    • 2183-99-5
    • EN300-7443733
    • MDL: MFCD19222000
    • Inchi: 1S/C6H9NO/c8-6-3-4-1-2-5(4)7-6/h4-5H,1-3H2,(H,7,8)
    • InChI Key: BPCPUGDYRQEWBS-UHFFFAOYSA-N
    • SMILES: O=C1CC2CCC2N1

Computed Properties

  • Exact Mass: 111.068413911g/mol
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 29.1Ų

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Additional information on 2-Azabicyclo[3.2.0]heptan-3-one

2-Azabicyclo[3.2.0]heptan-3-one (CAS No. 2183-99-5): A Comprehensive Overview

2-Azabicyclo[3.2.0]heptan-3-one (CAS No. 2183-99-5) is a unique and structurally intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its bicyclic framework and nitrogen-containing ring, exhibits a range of interesting properties that make it a valuable candidate for various applications.

The chemical structure of 2-Azabicyclo[3.2.0]heptan-3-one is defined by its seven-membered ring fused to a five-membered ring, with a nitrogen atom at the bridgehead position. This unique architecture imparts specific conformational constraints and electronic properties that are crucial for its reactivity and biological activity. The compound's IUPAC name, 2-azabicyclo[3.2.0]heptan-3-one, reflects its bicyclic nature and the presence of the carbonyl group at the C-3 position.

Recent studies have highlighted the potential of 2-Azabicyclo[3.2.0]heptan-3-one in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 2-Azabicyclo[3.2.0]heptan-3-one could serve as a lead compound for the development of novel therapeutic agents targeting pain and inflammation.

In addition to its biological activities, 2-Azabicyclo[3.2.0]heptan-3-one has been explored as a synthetic intermediate in organic synthesis. Its unique structure makes it a versatile building block for constructing more complex molecules with diverse functionalities. For example, chemists have utilized this compound to synthesize novel heterocycles and natural product analogs, demonstrating its utility in the synthesis of bioactive compounds.

The synthetic methods for preparing 2-Azabicyclo[3.2.0]heptan-3-one have also been extensively studied. One common approach involves the intramolecular cyclization of appropriately substituted aziridines or azetidines under suitable conditions. These methods often require careful control of reaction parameters such as temperature, solvent, and catalyst to achieve high yields and selectivity.

In the context of pharmaceutical research, 2-Azabicyclo[3.2.0]heptan-3-one has shown promise as a scaffold for drug discovery efforts. Its ability to modulate specific biological targets, such as enzymes and receptors, makes it an attractive starting point for optimizing lead compounds with improved pharmacological profiles. Ongoing studies are focused on identifying derivatives with enhanced potency, selectivity, and bioavailability.

The physical properties of 2-Azabicyclo[3.2.0]heptan-3-one, including its melting point, solubility, and spectroscopic characteristics, have been well-documented in the literature. These properties are essential for understanding its behavior in different environments and for optimizing its use in various applications.

Safety considerations are also an important aspect when working with 2-Azabicyclo[3.2.0]heptan-3-one. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, 2-Azabicyclo[3.2.0]heptan-3-one (CAS No. 2183-99-5) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structural features and diverse biological activities make it a valuable target for further investigation and development in the fields of organic chemistry, medicinal chemistry, and pharmaceutical sciences.

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